Cas no 2227784-49-6 (rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2227784-49-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5980072
• PubChem ID: 165834067
• Update Time: 2025-06-08

rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid
• 2227784-49-6
• EN300-1776427
• rac-(1R,2R)-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-7(2)6-13-4-3-10(12-13)8-5-9(8)11(14)15/h3-4,7-9H,5-6H2,1-2H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： UZCQZAREUOMKJF-RKDXNWHRSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CN(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid (CAS No. 2227784-49-6)

The compound rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid (CAS No. 2227784-49-6) is a chiral cyclopropane derivative with a pyrazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and the 2-methylpropyl-substituted pyrazole, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its stereochemical complexity and functional versatility.

In recent years, the demand for chiral intermediates like rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. The CAS No. 2227784-49-6 is often searched in conjunction with keywords such as "chiral building blocks", "pharmaceutical intermediates", and "pyrazole derivatives", reflecting its relevance in modern synthetic chemistry. Its applications span from medicinal chemistry to catalysis, where its rigid cyclopropane core can enhance molecular stability and selectivity.

The synthesis of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid typically involves multi-step reactions, including cyclopropanation and pyrazole functionalization. Researchers have explored various stereoselective methods to access its enantiomers, given the growing emphasis on green chemistry and atom economy. The compound's carboxylic acid group further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From a drug discovery perspective, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid is often studied for its potential as a metabolite or pro-drug. Its structural motifs are found in several FDA-approved drugs, highlighting its importance in lead optimization. Additionally, its lipophilic nature and hydrogen-bonding capacity make it a valuable tool in structure-activity relationship (SAR) studies.

In the context of sustainability, the compound's synthesis and applications align with the broader trends of reducing synthetic waste and improving process efficiency. Questions like "How to synthesize chiral cyclopropanes?" or "What are the applications of pyrazole-carboxylic acid hybrids?" are frequently encountered in academic and industrial forums, underscoring the compound's interdisciplinary appeal.

In summary, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropane-1-carboxylic acid (CAS No. 2227784-49-6) represents a versatile and scientifically significant molecule. Its role in chiral synthesis, drug development, and material science continues to inspire innovation, making it a focal point for researchers aiming to address contemporary challenges in chemistry and biology.